Cas no 1690716-59-6 (1-(3-methylbut-2-en-1-yl)-1H-indol-7-amine)

• Product Name: 1-(3-methylbut-2-en-1-yl)-1H-indol-7-amine
• CAS No: 1690716-59-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6564873
• PubChem ID: 107900611
• Update Time: 2024-01-11

1-(3-methylbut-2-en-1-yl)-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbut-2-en-1-yl)-1H-indol-7-amine
• 1690716-59-6
• EN300-1107075

• Inchi： 1S/C13H16N2/c1-10(2)6-8-15-9-7-11-4-3-5-12(14)13(11)15/h3-7,9H,8,14H2,1-2H3
• InChI Key： SOVQRJSLYPLJJR-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=C(C1=2)N)C/C=C(\C)/C

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles